Cas no 2172057-38-2 (5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172057-38-2
• MF: C₁₁H₁₈N₄OS
• MW: 254.351820468903
• CID: 5999892
• PubChem ID: 165786815
• Update Time: 2025-11-01

5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596594
• 2172057-38-2

• Inchi： 1S/C11H18N4OS/c1-3-8(6-16-2)15-10(7-4-5-7)9(11(12)17)13-14-15/h7-8H,3-6H2,1-2H3,(H2,12,17)
• InChI Key： MOQKJLNJSMCLTP-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CC2)N(C(COC)CC)N=N1)N

Computed Properties

• Exact Mass: 254.12013238g/mol
• Monoisotopic Mass: 254.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Additional information on 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172057-38-2)

5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 2172057-38-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of a cyclopropyl substituent and a 1-methoxybutan-2-yl side chain introduces specific steric and electronic features that contribute to its distinctive chemical behavior and reactivity.

The synthesis of 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and thioamide formation. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. The compound's molecular framework, characterized by a triazole ring connected to a butyl chain with a methoxy group and a thioamide moiety, makes it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties of 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide, providing insights into its potential metabolic pathways and interaction with biological targets. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. These findings align with the growing interest in developing novel therapeutic agents that target these pathways.

The cyclopropyl group in the molecule is particularly noteworthy due to its ability to influence both the electronic distribution and steric environment of the triazole ring. This structural feature has been observed to enhance binding affinity in several drug-like molecules, making it a valuable component in medicinal chemistry design. Additionally, the 1-methoxybutan-2-yl side chain contributes to the compound's lipophilicity, which is a critical factor in determining its bioavailability and cellular uptake.

In vitro studies have begun to uncover the potential biological activities of 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide. Preliminary results indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, its interaction with certain protein targets has raised interest in its potential as an anticancer agent. These early findings underscore the need for further investigation into its therapeutic applications.

The development of novel synthetic methodologies for 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide has been facilitated by advances in green chemistry principles. Researchers have explored catalytic systems that minimize waste and improve reaction efficiency, aligning with the broader goal of sustainable pharmaceutical manufacturing. Such innovations not only enhance the scalability of production but also reduce environmental impact.

Future research directions for this compound include exploring its mechanism of action in detail and evaluating its efficacy in animal models. By understanding how it interacts with biological systems at a molecular level, scientists can optimize its design for better therapeutic outcomes. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The versatility of 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide as a chemical scaffold also opens doors for derivative development. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of compounds with tailored properties for targeted therapies. This approach leverages the inherent structural flexibility of triazole-based molecules to create innovative drug candidates.

In conclusion,5-cyclopropyl-1-(1-methoxybutan--2--y--l)---H---N---H---N---C---N---C---S---NH--(CAS No.--2172057--38--2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The integration of computational modeling with experimental validation has provided valuable insights into its potential therapeutic applications. As research continues to uncover new possibilities for this compound, it is poised to play an important role in the development of next-generation treatments for various diseases.